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Compound of Interest

Compound Name: 6-Bromo-1-chlorophthalazine

Cat. No.: B1343828 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 6-Bromo-1-chlorophthalazine, a

key intermediate in pharmaceutical research and organic synthesis. It includes verified CAS

number and structure, a summary of its physicochemical properties, and a detailed, plausible

experimental protocol for its synthesis.

Chemical Identity and Structure
The compound 6-Bromo-1-chlorophthalazine is unequivocally identified by the CAS Registry

Number 470484-70-9.[1][2][3][4] Its chemical structure is characterized by a phthalazine core,

substituted with a bromine atom at the 6th position and a chlorine atom at the 1st position.

Molecular Structure:

Chemical Structure of 6-Bromo-1-chlorophthalazine

Physicochemical Properties
A summary of the key quantitative data for 6-Bromo-1-chlorophthalazine is presented in the

table below. This information is crucial for its handling, characterization, and use in synthetic

applications.
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Property Value Source

CAS Number 470484-70-9 [1][2][3][4]

Molecular Formula C₈H₄BrClN₂ [1]

Molecular Weight 243.49 g/mol [1][2]

Appearance
Pale-yellow to Yellow-brown

Solid

Boiling Point (Predicted) 419.2 ± 25.0 °C at 760 mmHg [1]

Density (Predicted) 1.762 ± 0.06 g/cm³ [5]

SMILES
ClC1=C2C=CC(Br)=CC2=CN=

N1
[2][5]

InChI Key
GHENEHYQUQKATD-

UHFFFAOYSA-N
[5]

Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of 6-Bromo-1-
chlorophthalazine is not readily available in the searched literature, a plausible synthetic route

can be proposed based on the well-established synthesis of the related compound, 6-Bromo-4-

chlorophthalazin-1(2H)-one.[6] The following protocol describes a two-step process starting

from 6-Bromophthalazin-1(2H)-one.

Step 1: Synthesis of 6-Bromophthalazin-1(2H)-one

This intermediate can be synthesized from 4-bromophthalic anhydride and hydrazine hydrate.

Step 2: Chlorination of 6-Bromophthalazin-1(2H)-one to yield 6-Bromo-1-chlorophthalazine

Materials and Reagents:

6-Bromophthalazin-1(2H)-one

Phosphorus oxychloride (POCl₃)
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Toluene (anhydrous)

Sodium bicarbonate (NaHCO₃) solution (saturated)

Ethyl acetate (EtOAc)

Anhydrous magnesium sulfate (MgSO₄)

Silica gel for column chromatography

Procedure:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, suspend 6-

Bromophthalazin-1(2H)-one (1.0 eq) in anhydrous toluene.

Slowly add phosphorus oxychloride (POCl₃) (3.0-5.0 eq) to the suspension at room

temperature under an inert atmosphere (e.g., nitrogen or argon).

Heat the reaction mixture to reflux and maintain for 4-6 hours. The progress of the reaction

should be monitored by Thin Layer Chromatography (TLC).

After completion, cool the mixture to room temperature and carefully quench the excess

POCl₃ by slowly adding the reaction mixture to crushed ice.

Neutralize the acidic solution by the slow addition of a saturated aqueous solution of sodium

bicarbonate until the pH is approximately 7-8.

Extract the aqueous layer with ethyl acetate (3 x volumes).

Combine the organic layers and wash with brine, then dry over anhydrous magnesium

sulfate.

Filter the drying agent and concentrate the organic solvent under reduced pressure to obtain

the crude product.

Purify the crude 6-Bromo-1-chlorophthalazine by column chromatography on silica gel

using a suitable eluent system (e.g., a gradient of hexane and ethyl acetate) to afford the

pure product.
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Characterization:

The final product should be characterized by standard analytical techniques, such as ¹H NMR,

¹³C NMR, and mass spectrometry, to confirm its identity and purity.

Logical Workflow for Compound Handling and
Synthesis
The following diagram illustrates a typical workflow for the handling, synthesis, and

characterization of a chemical compound like 6-Bromo-1-chlorophthalazine in a research

setting.
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General laboratory workflow for chemical synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 6-溴-1-氯酞嗪 - ChemicalBook [m.chemicalbook.com]

2. 6-Bromo-1-chloro-phthalazine 97% | CAS: 470484-70-9 | AChemBlock [achemblock.com]

3. echemi.com [echemi.com]

4. 6-溴-1-氯邻苯二氮 CAS#: 470484-70-9 • ChemWhat | 化学品和生物制品数据库
[chemwhat.net]

5. PubChemLite - 6-bromo-1-chlorophthalazine (C8H4BrClN2) [pubchemlite.lcsb.uni.lu]

6. 6-BroMo-4-chlorophthalazin-1(2H)-one synthesis - chemicalbook [chemicalbook.com]

To cite this document: BenchChem. [Technical Guide: 6-Bromo-1-chlorophthalazine (CAS
No. 470484-70-9)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1343828#6-bromo-1-chlorophthalazine-cas-number-
and-structure-verification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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